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Compound of Interest

Compound Name: Diethyl phenylmalonate

Cat. No.: B166042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diethyl phenylmalonate, a key

chemical intermediate in pharmaceutical synthesis. This document details its chemical and

physical properties, outlines primary synthesis methodologies, and elucidates its critical role in

the production of barbiturates, particularly phenobarbital.

Core Compound Data
Diethyl phenylmalonate is an aromatic malonic ester. Key identifying information and physical

properties are summarized below for quick reference.

Identifier Value Reference

CAS Number 83-13-6

Molecular Formula C₁₃H₁₆O₄ [1]

Molecular Weight 236.26 g/mol

IUPAC Name diethyl 2-phenylpropanedioate [1]

Synonyms

Phenylmalonic acid diethyl

ester, Propanedioic acid,

phenyl-, diethyl ester

[1]
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Physical Property Value Conditions

Appearance
Colorless to light yellow

liquid/solid

Melting Point 16.5 °C

Boiling Point 170-172 °C at 14 mmHg

Density 1.096 g/cm³

Refractive Index 1.491 at 20°C

Synthesis of Diethyl Phenylmalonate
The synthesis of diethyl phenylmalonate is a critical process for its application in further

chemical manufacturing. While various methods exist, a prevalent laboratory and industrial

method involves the Claisen condensation of ethyl phenylacetate with diethyl oxalate, followed

by decarbonylation.[2] This indirect route is often preferred because aryl halides are generally

poor electrophiles for direct alkylation of diethyl malonate.[2]

An alternative approach involves the condensation of ethyl phenylacetate with diethyl

carbonate in the presence of a base like sodium ethoxide.[3]

Experimental Protocol: Synthesis via Claisen
Condensation
This protocol is a generalized representation based on established chemical principles.

Preparation of Sodium Ethoxide: In a suitable reaction vessel equipped with a stirrer and

condenser, dissolve clean sodium metal in absolute ethanol to prepare a solution of sodium

ethoxide.

Initial Condensation: Cool the sodium ethoxide solution and add diethyl oxalate with vigorous

stirring. Immediately follow with the addition of ethyl phenylacetate.

Reaction and Precipitation: The reaction mixture is stirred, leading to the formation of a

sodium salt precipitate.
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Liberation of the Intermediate: Treat the sodium salt with a dilute acid (e.g., sulfuric acid) to

liberate diethyl phenyloxobutandioate.

Decarbonylation: Heat the isolated intermediate under reduced pressure. This step removes

a molecule of carbon monoxide, yielding diethyl phenylmalonate.

Purification: The crude diethyl phenylmalonate is then purified by vacuum distillation.

Role in Drug Development: Synthesis of
Phenobarbital
Diethyl phenylmalonate is a crucial precursor in the synthesis of phenobarbital, a long-acting

barbiturate used as an anticonvulsant and sedative. The synthesis involves two primary stages

following the production of diethyl phenylmalonate.

Alkylation: The α-carbon of diethyl phenylmalonate is deprotonated by a strong base (e.g.,

sodium ethoxide) to form a carbanion. This nucleophile is then alkylated with an ethyl halide

(e.g., ethyl bromide) to introduce the ethyl group, yielding diethyl ethylphenylmalonate.[4]

Condensation with Urea: The resulting diethyl ethylphenylmalonate undergoes a

condensation reaction with urea in the presence of a strong base like sodium ethoxide or

methoxide. This step forms the barbiturate ring, producing phenobarbital.[4][5]

The overall synthetic pathway from diethyl phenylmalonate to phenobarbital is a cornerstone

of its pharmaceutical production.
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Caption: Synthesis of Phenobarbital from Diethyl Phenylmalonate.

Biological Significance and Applications
The primary biological relevance of diethyl phenylmalonate is as an intermediate in the

synthesis of pharmacologically active molecules.[3] Derivatives of diethyl phenylmalonate,
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such as phenobarbital, exert their effects by modulating neurotransmitter systems, particularly

by enhancing the activity of GABA receptors, which leads to increased inhibitory

neurotransmission in the central nervous system.[3]

Beyond barbiturates, diethyl phenylmalonate and its derivatives are utilized in the synthesis

of other therapeutic agents, including anti-inflammatory drugs and anticonvulsants.[6] It also

serves as a versatile building block in broader organic synthesis for creating complex

molecules and heterocyclic compounds.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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